Hexanoic acid, 2-butyl-2-(diethylamino)-, 2-(4-bromophenyl)hydrazide
Overview
Description
Hexanoic acid, 2-butyl-2-(diethylamino)-, 2-(4-bromophenyl)hydrazide is a chemical compound known for its unique structure and properties. It is often used in various scientific research applications due to its specific reactivity and potential biological activities .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of Hexanoic acid, 2-butyl-2-(diethylamino)-, 2-(4-bromophenyl)hydrazide typically involves the reaction of hexanoic acid derivatives with appropriate hydrazides under controlled conditions. The reaction conditions often include the use of solvents like ethanol or methanol and catalysts to facilitate the reaction .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems to ensure consistent quality and yield. The process is optimized to minimize waste and maximize efficiency .
Chemical Reactions Analysis
Types of Reactions
Hexanoic acid, 2-butyl-2-(diethylamino)-, 2-(4-bromophenyl)hydrazide undergoes various chemical reactions, including:
Oxidation: This reaction can lead to the formation of corresponding oxides.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: Substitution reactions can replace specific functional groups with others.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions often involve controlled temperatures and pH levels to ensure the desired reaction pathway .
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives .
Scientific Research Applications
Hexanoic acid, 2-butyl-2-(diethylamino)-, 2-(4-bromophenyl)hydrazide has several scientific research applications, including:
Chemistry: Used as a reagent in organic synthesis and catalysis.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored for its potential therapeutic applications in drug development.
Industry: Utilized in the production of specialty chemicals and materials
Mechanism of Action
The mechanism of action of Hexanoic acid, 2-butyl-2-(diethylamino)-, 2-(4-bromophenyl)hydrazide involves its interaction with specific molecular targets and pathways. It may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context .
Comparison with Similar Compounds
Similar Compounds
- Hexanoic acid, 2-butyl-2-(diethylamino)-, 2-(4-chlorophenyl)hydrazide
- Hexanoic acid, 2-butyl-2-(diethylamino)-, 2-(4-fluorophenyl)hydrazide
- Hexanoic acid, 2-butyl-2-(diethylamino)-, 2-(4-iodophenyl)hydrazide
Uniqueness
Hexanoic acid, 2-butyl-2-(diethylamino)-, 2-(4-bromophenyl)hydrazide is unique due to the presence of the bromophenyl group, which imparts specific reactivity and properties. This makes it distinct from other similar compounds with different halogen substitutions .
Properties
CAS No. |
174198-07-3 |
|---|---|
Molecular Formula |
C20H34BrN3O |
Molecular Weight |
412.4 g/mol |
IUPAC Name |
N'-(4-bromophenyl)-2-butyl-2-(diethylamino)hexanehydrazide |
InChI |
InChI=1S/C20H34BrN3O/c1-5-9-15-20(16-10-6-2,24(7-3)8-4)19(25)23-22-18-13-11-17(21)12-14-18/h11-14,22H,5-10,15-16H2,1-4H3,(H,23,25) |
InChI Key |
QXYDJGIVPSIXOZ-UHFFFAOYSA-N |
Canonical SMILES |
CCCCC(CCCC)(C(=O)NNC1=CC=C(C=C1)Br)N(CC)CC |
Origin of Product |
United States |
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